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Compound of Interest

Compound Name: 6-Chlorobenzoxazole-2(3H)-thione

Cat. No.: B1299366

Core Chemical Properties of 6-
Chlorobenzoxazole-2(3H)-thione

This technical overview provides essential molecular information for 6-Chlorobenzoxazole-
2(3H)-thione, a compound of interest for researchers and professionals in drug development
and chemical synthesis.

Molecular Identity and Weight

The fundamental chemical properties of 6-Chlorobenzoxazole-2(3H)-thione are summarized
in the table below. These data are critical for experimental design, stoichiometric calculations,
and analytical characterization.

Identifier Value

Chemical Formula C7H4CINOS[1][2][3]
Molecular Weight 185.63 g/mol [2][3]
CAS Number 22876-20-6[1][2][4]

The molecular formula, C7H4CINOS, delineates the elemental composition of the molecule,
consisting of seven carbon atoms, four hydrogen atoms, one chlorine atom, one nitrogen atom,
one oxygen atom, and one sulfur atom. The molecular weight is a crucial parameter for
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converting between mass and moles, essential for preparing solutions of known concentrations
and for quantitative analysis.[1][2][3]

Structure and Logical Representation

To visualize the relationships between the core attributes of 6-Chlorobenzoxazole-2(3H)-
thione, the following diagram illustrates the connection between its chemical formula and its
calculated molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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